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Compound of Interest

Compound Name: Bay-41-8543

Cat. No.: B1667815 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide for the preparation, storage, and

handling of stock solutions of Bay-41-8543, a potent, nitric oxide (NO)-independent stimulator

of soluble guanylyl cyclase (sGC).[1] Included are the physicochemical properties of Bay-41-
8543, its mechanism of action, detailed protocols for solubilization in DMSO, and calculation

tables for preparing solutions of various concentrations.

Physicochemical Properties
Bay-41-8543 is a small molecule compound widely used in cardiovascular research.[1] Its key

properties are summarized below.
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Property Value Reference

Molecular Weight 420.44 g/mol [1][2][3]

Molecular Formula C₂₁H₂₁FN₈O [1][2]

CAS Number 256498-66-5 [2][3]

Appearance
White to very dark brown

crystalline solid/powder
[4][5]

Purity
≥98% (as determined by

HPLC)
[2][4]

Storage (Powder)

Store at -20°C for up to 3

years or at 4°C for up to 2

years

[2][3]

Mechanism of Action
Bay-41-8543 is a direct, heme-dependent stimulator of soluble guanylyl cyclase (sGC), the

primary intracellular receptor for nitric oxide (NO).[5][6] Unlike physiological activation by NO,

Bay-41-8543 stimulates sGC independently of NO, although it acts synergistically with NO to

enhance enzyme activity.[5][7] Activation of sGC catalyzes the conversion of guanosine

triphosphate (GTP) to the second messenger cyclic guanosine monophosphate (cGMP).[5][8]

Elevated cGMP levels lead to the activation of downstream effectors such as protein kinase G

(PKG), resulting in various physiological responses, including smooth muscle relaxation

(vasodilation) and inhibition of platelet aggregation.[7][8]
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Preparation

Dissolution

Storage

Start

1. Weigh 4.20 mg of
Bay-41-8543 powder.

2. Add 1 mL of DMSO to the vial.

3. Cap tightly and vortex
for 1-2 minutes.

4. Check for particulates.

5. Warm at 37°C for 5-10 min
if not fully dissolved.

 Particulates
 present

7. Aliquot into smaller,
light-protected vials.

 Clear
 solution

6. Vortex again. 8. Store at -20°C or -80°C.

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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